Cas no 105515-21-7 (Benzonitrile,3-acetyl-5-fluoro-)

Benzonitrile,3-acetyl-5-fluoro- structure

105515-21-7 structure

Product Name:Benzonitrile,3-acetyl-5-fluoro-

CAS No:105515-21-7

MF:C₉H₆FNO

MW:163.148445606232

CID:126755

PubChem ID:13730360

Update Time:2025-04-18

Benzonitrile,3-acetyl-5-fluoro- Chemical and Physical Properties

Names and Identifiers

- Benzonitrile,3-acetyl-5-fluoro-
- Benzonitrile, 3-acetyl-5-fluoro- (9CI)
- 3-acetyl-5-fluorobenzonitrile
- SCHEMBL1764880
- 105515-21-7
- 3-Acetyl-5-fluorobenzenecarbonitrile
- 3'-Cyano-5'-fluoroacetophenone
- NVTOIWPMCLKTFC-UHFFFAOYSA-N
- AB76159
- FT-0740368
- Inchi： 1S/C9H6FNO/c1-6(12)8-2-7(5-11)3-9(10)4-8/h2-4H,1H3
- InChI Key： NVTOIWPMCLKTFC-UHFFFAOYSA-N
- SMILES： FC1C=C(C#N)C=C(C(C)=O)C=1

Computed Properties

Exact Mass: 163.04338
Monoisotopic Mass: 163.043341977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 40.9Å²

Experimental Properties

PSA: 40.86
LogP: 1.89998

Benzonitrile,3-acetyl-5-fluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1637539-1g	3-Acetyl-5-fluorobenzonitrile	105515-21-7	98%	1g	￥6770.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1637539-5g	3-Acetyl-5-fluorobenzonitrile	105515-21-7	98%	5g	￥29998.00	2024-08-09

Benzonitrile,3-acetyl-5-fluoro- Related Literature

1. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
5. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043

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